Germanium-75

• CAS No.: 14687-40-2
• Molecular Formula: Ge
• Molecular Weight: 74.922858 g/mol
• IUPAC Name: germanium-75
• InChI: InChI=1S/Ge/i1+2
• InChI Key: GNPVGFCGXDBREM-NJFSPNSNSA-N
• SMILES: [Ge]
• Isomeric SMILES: [75Ge]
• Synonyms: 75Ge radioisotope; Ge-75 radioisotope; Germanium-75

Description

Germanium-75 ( 75 Ge) is a synthetic radioisotope with a half-life of 82.78(4) minutes . It undergoes 100% beta-minus (β-) decay to the stable isotope Arsenic-75 ( 75 As), with a decay energy of 11.772(9) MeV . The parent nuclide for Ge-75 is Gallium-75 ( 75 Ga) . In addition to its ground state, this compound has identified nuclear isomers, including 75m1 Ge at an excitation energy of 139.69 keV and a half-life of 47.7(5) seconds . The primary value of this compound lies in nuclear physics and fundamental research. It serves as a crucial tool for studying beta-decay processes and reaction cross-sections . Its decay properties make it useful for producing Arsenic-75. Ge-75 is also employed in the synthesis of other medical radioisotopes, following the established application pattern of stable germanium isotopes like Ge-74 for As-73 and As-74 production . Research applications extend to spectroscopic analysis and investigating the properties of nuclear isomers . Handling and Safety: This material is strictly for laboratory research use by qualified professionals. It is not for diagnostic, therapeutic, or any other human, veterinary, or household use. All handling must adhere to strict radiation safety protocols, including the use of appropriate shielding and monitoring equipment. Please refer to the safety data sheet (SDS) for detailed handling and disposal information. For specific technical inquiries, including custom procurement and isotopic enrichment options, please contact our scientific support team.

Nuclear Structure and Spectroscopy of Germanium 75

Adopted Nuclear Levels and Gamma Transitions of Germanium-75

The nucleus of ⁷⁵Ge can exist in a ground state and several excited states, each characterized by a specific energy, spin, and parity. The transitions between these levels, primarily through gamma-ray emission and beta decay, define its spectroscopic properties.

The ground state of this compound has a spin and parity of 1/2-. kaeri.re.krjaea.go.jp In addition to the ground state, several excited states have been identified through various nuclear reactions and decay studies. The energies of these adopted levels, along with their spin and parity assignments, provide a framework for understanding the nuclear structure of this isotope. For instance, a 1/2- ground state configuration has been suggested based on measured nuclear moments. researchgate.net

Key energy levels for ⁷⁵Ge are detailed in the table below.

Energy (keV)	Spin and Parity (Jπ)	Half-life
0	1/2-	82.78 min chemlin.org
139.69	7/2+	47.7 s chemlin.org
192.19	5/2+	216 ns chemlin.org
252.8	3/2-
316.5	5/2-
456.7	5/2-
Data sourced from multiple experimental studies and evaluated nuclear data collections. chemlin.orgjaea.go.jpresearchgate.net

This compound undergoes beta-minus (β⁻) decay to Arsenic-75 (⁷⁵As). chemlin.orgkaeri.re.kr This decay process populates various excited states in the daughter nucleus, which then de-excite by emitting gamma rays. The dominant decay channel involves the beta decay to the 264.60 keV level of ⁷⁵As. researchgate.net

Precise measurements of the gamma-ray emission probabilities are critical for applications and for refining decay scheme data. One study accurately measured the emission probability of the main 265 keV gamma-ray to be 0.1020 ± 0.0017, a value approximately 10% smaller than some previously evaluated data, thereby improving the certainty of this value significantly. tandfonline.com The most prominent gamma rays emitted following the β⁻ decay of ⁷⁵Ge are listed below.

Gamma-Ray Energy (keV)	Emission Probability (%)
198.6	1.19 jaea.go.jpresearchgate.net
264.6	11.4 jaea.go.jpresearchgate.net
468.8	0.22 jaea.go.jp
Intensities represent the probability of emission per decay of the parent nucleus.

A nuclear isomer is a metastable state of an atomic nucleus, in which the nucleus exists in an excited energy state for a longer time than ordinary excited states. This compound has two well-characterized isomers, commonly denoted as ⁷⁵ᵐ¹Ge and ⁷⁵ᵐ²Ge. chemlin.orgwikipedia.org The existence of these high-spin isomers makes ⁷⁵Ge a nuclide of interest for studies of nuclear structure and spin distributions in nuclear reactions. epj-conferences.org

Isomer	Excitation Energy (keV)	Spin and Parity (Jπ)
⁷⁵ᵐ¹Ge	139.69(3) chemlin.orgchemlin.org	7/2+ chemlin.orgchemlin.org
⁷⁵ᵐ²Ge	192.19(6) chemlin.orgwikipedia.org	5/2+ chemlin.orgwikipedia.org

The primary isomer, ⁷⁵ᵐ¹Ge, has two competing decay modes. The dominant pathway is an isomeric transition (IT), where it de-excites to the 1/2- ground state of ⁷⁵Ge. chemlin.org A very small fraction of ⁷⁵ᵐ¹Ge nuclei decay directly to ⁷⁵As via beta decay. chemlin.orgmit.edu The second isomer, ⁷⁵ᵐ²Ge, de-excites via isomeric transition. wikipedia.org

⁷⁵ᵐ¹Ge (139.69 keV state) :

Isomeric Transition (IT): 99.97% probability. chemlin.orgmit.edu It de-excites to the ⁷⁵Ge ground state. epj-conferences.org

Beta-minus (β⁻) Decay: 0.03% probability. chemlin.orgmit.edu It decays to ⁷⁵As. kaeri.re.kr

The lifetimes of isomeric states are a key characteristic and can vary dramatically. The two isomers of this compound exhibit significantly different half-lives.

⁷⁵ᵐ¹Ge (7/2+ isomer): The half-life is 47.7 seconds. kaeri.re.krchemlin.orgmit.edu

⁷⁵ᵐ²Ge (5/2+ isomer): The half-life is 216 nanoseconds. chemlin.orgwikipedia.org

For context, the ground state of ⁷⁵Ge has a much longer half-life of 82.78 minutes. chemlin.orgkaeri.re.krmit.edu

Isomeric States of this compound

Decay Pathways of Germanium-75m

Nuclear Models and Theoretical Frameworks Applied to this compound

The nuclear structure of this compound and its neighbors is complex, exhibiting features that challenge theoretical models. aps.org Several theoretical frameworks have been employed to describe the observed properties of ⁷⁵Ge, particularly its energy levels and the production cross-sections of its isomers.

Theoretical calculations based on the Hauser-Feshbach statistical model of compound nucleus reactions have been performed using codes like EMPIRE to investigate reaction cross-sections. epj-conferences.org These studies often explore the effects of different nuclear level density models, such as the Microscopic Hartree-Fock-Bogoliubov (HFB) and Enhanced Generalized Superfluid Model (EGSM), to better reproduce experimental data. epj-conferences.org Other analyses have utilized statistical and precompound models to describe the formation of ⁷⁵Ge isomers in various nuclear reactions. bnl.gov

The Interacting Boson Model (IBM) and its extensions have been used to calculate the energy levels of odd-mass Germanium isotopes, including ⁷⁵Ge. bnl.gov This model is valuable for describing collective nuclear properties. Furthermore, large-scale shell-model calculations , using interactions like JUN45, have been applied to interpret the nuclear moments and wave-function configurations of germanium isotopes around the neutron number N=40. aps.org These calculations suggest that the low-lying states of ⁷⁵Ge have rather mixed wave-function configurations, indicating a departure from simple single-particle behavior and an increase in collective effects. aps.org

Interacting Boson Model Applications for Germanium Isotopes

The Interacting Boson Model (IBM) and its extensions are powerful tools for describing the collective properties of atomic nuclei. arxiv.org In this model, pairs of valence nucleons (protons or neutrons) are treated as bosons with angular momentum L=0 (s-bosons) or L=2 (d-bosons). The interactions between these bosons can describe the vibrational, rotational, and transitional behaviors of nuclei. arxiv.org

Since this compound is an odd-mass nucleus (with 43 neutrons), the Interacting Boson-Fermion Model (IBFM) is a more appropriate framework. aps.org This model couples the single unpaired nucleon to the even-even core nucleus, which is described by the IBM. For instance, studies on the neighboring odd-N nucleus ⁷¹Ge have shown that the IBFM can successfully reproduce the experimental level properties. aps.org Similar approaches are necessary to fully describe the coupling of the odd neutron to the ⁷⁴Ge core in the case of ⁷⁵Ge.

In one study focusing on even-even Ge isotopes (A=64-78), a modified IBM was used where one boson was allowed to break into a fermion pair, with the fermions excited to the f₅/₂ and g₉/₂ orbitals to account for the multiple-band structure observed. aps.org

Variable Moment of Inertia (VMI) and Generalized VMI (GVMI) Models for this compound

The Variable Moment of Inertia (VMI) model is a phenomenological approach used to describe the energy levels of rotational bands in even-even nuclei. researchgate.net It posits that the moment of inertia is not constant but changes with angular momentum. researchgate.net The model has been successful in associating a large amount of experimental data for ground-state bands. karazin.ua The Generalized VMI (GVMI) model is an extension that can be more comprehensive. karazin.ua

Applications of these models to the Germanium isotopic chain have been part of broader studies. For example, the VMI and GVMI models were used to analyze the energy levels and backbending phenomenon in ⁶⁶Ge, determining its dynamic symmetry to be between O(6) and SU(5). karazin.uaresearchgate.net An empirical model with independently variable moments of inertia for the three principal axes of a triaxial rotor was successfully applied to ⁷⁶Ge, accurately reproducing the energy levels of the ground-state and γ-bands. aps.org

While these models are primarily formulated for the yrast bands of even-even nuclei, their parameters, when fitted to the properties of neighboring even-even isotopes like ⁷⁴Ge and ⁷⁶Ge, provide crucial information about the core nucleus to which the odd neutron in ⁷⁵Ge is coupled.

Shell Model Monte Carlo Approach for Germanium Isotopic Chains

The Shell Model Monte Carlo (SMMC) approach is a powerful technique for performing shell-model calculations in very large model spaces that are inaccessible with standard diagonalization methods. mdpi.comarxiv.org This method is particularly useful for studying nuclei at finite temperatures and for calculating properties relevant to astrophysical processes. aps.orgarxiv.org

For the Germanium isotopic chain, especially the neutron-rich isotopes, the SMMC method has been used in a hybrid model to calculate stellar electron capture rates, a key input for supernova simulations. aps.orgarxiv.org In this hybrid approach, the SMMC is used to determine the thermal occupation numbers of single-particle orbits in the parent nucleus (e.g., ⁶⁸⁻⁷⁶Ge). arxiv.org These occupation numbers then serve as the starting point for Random Phase Approximation (RPA) calculations to determine the Gamow-Teller transition strengths. aps.orgarxiv.org Research has shown that for even Ge isotopes, configuration mixing is significant enough to unblock Gamow-Teller transitions even at the high temperatures relevant to core-collapse supernovae. aps.org

These SMMC calculations, by providing detailed information on the occupation of orbitals like the g₉/₂ shell, offer fundamental insights into the structure of Germanium isotopes, including the configurations that are relevant for understanding the properties of ⁷⁵Ge. mdpi.com

Nuclear Density Functional Theory in the Context of this compound

Nuclear Density Functional Theory (DFT) is a microscopic approach that aims to describe the properties of nuclei starting from an effective interaction between nucleons. arxiv.org It is widely used to calculate ground-state properties such as binding energies, shapes, and charge radii across the nuclear chart.

Recent collinear laser spectroscopy measurements on ⁶⁸⁻⁷⁴Ge isotopes have provided precise data on their nuclear charge radii. arxiv.org These experimental results were compared with DFT calculations using various energy density functionals, including Fayans and Skyrme parametrizations. arxiv.org The results indicate that the large local variation and odd-even staggering observed in the charge radii of Germanium isotopes are better explained when theoretical models include ground-state quadrupole correlations, highlighting the importance of deformation and pairing effects. arxiv.org

Theoretical studies using constrained triaxial covariant DFT have calculated potential energy surfaces for even-even Ge isotopes, revealing them to be fairly soft with coexisting shallow spherical, prolate, and oblate minima. arxiv.orgresearchgate.net This shape coexistence is a key feature of this region and is crucial for understanding the structure of ⁷⁵Ge, which has a ground-state spin-parity of 1/2⁻. chemlin.org The complex structure of low-lying states in ⁷⁵Ge is difficult to understand from a simple filling of shell-model orbitals and is influenced by these collective correlations. researchgate.net

Nuclear Moments and Radii of this compound and Isotopic Neighbors

Nuclear moments are sensitive probes of the single-particle and collective aspects of nuclear structure.

Magnetic Dipole Moments

The magnetic dipole moment (μ) is a measure of the magnetic properties of a nucleus, arising from the intrinsic spins and orbital angular momenta of its nucleons. For this compound, the ground state (with a spin-parity of 1/2⁻ and a half-life of 82.78 minutes) has a recommended magnetic dipole moment value. chemlin.orgiaea.orgiaea.org

The table below presents the recommended value for ⁷⁵Ge along with data for neighboring isotopes. iaea.orgiaea.org These values are crucial for testing nuclear models, as they are sensitive to the specific configuration of the valence nucleons. aps.org

Isotope	Spin/Parity	Half-life	Magnetic Dipole Moment (μN)	Method
73Ge	9/2+	Stable	-0.879483(5)	NMR
75Ge	1/2-	82.78 m	+0.509(5)	AB
75mGe	7/2+	47.7 s	-1.03(2)	AB

Data sourced from compilations by the IAEA and N.J. Stone. iaea.orgiaea.org AB: Atomic Beam Magnetic Resonance, NMR: Nuclear Magnetic Resonance.

Electric Quadrupole Moments

The electric quadrupole moment (Q) is a measure of the deviation of the nuclear charge distribution from spherical symmetry. A non-zero quadrupole moment indicates that the nucleus is deformed (either prolate or oblate). According to the principles of quantum mechanics, for a nucleus to have a non-zero spectroscopic electric quadrupole moment, its spin (I) must be greater than or equal to 1 (I ≥ 1).

The ground state of this compound has a spin of I = 1/2. chemlin.org Consequently, its spectroscopic electric quadrupole moment is zero.

However, information about the intrinsic shape and deformation of ⁷⁵Ge can be inferred from the quadrupole moments of its neighbors and its isomeric states. For example, the 7/2⁺ isomeric state in ⁷⁵Ge would have a non-zero quadrupole moment. The quadrupole moments of neighboring isotopes provide context on the collective deformation in this region. Recent laser spectroscopy measurements have determined the quadrupole moments for several Ge isotopes, showing a trend that may point to enhanced deformation compared to the neighboring Zinc isotopes. aps.org

Isotope	Spin/Parity	Quadrupole Moment (Q) in barns (b)
67Ge	9/2+	+0.92(9)
73Ge	9/2+	-0.175(25)
75Ge (Ground State)	1/2-	0

Data sourced from compilations of nuclear moments. aps.orgiaea.org Note that the value for ⁷³Ge is the recommended value, while the value for ⁶⁷Ge is from a specific measurement.

Nuclear Charge Radii and Isotope Shifts in Germanium Isotopic Chains

The nuclear charge radius is a fundamental property that provides crucial information about the size and shape of an atomic nucleus and the underlying nuclear forces. researchgate.net Variations in charge radii along an isotopic chain, known as isotope shifts, offer deep insights into nuclear structure phenomena such as shell effects, deformation, and pairing correlations. researchgate.netaps.org

Recent high-precision studies have been conducted to measure the isotope shifts and determine the nuclear charge radii for the germanium isotopic chain (Z=32), including isotopes from ⁶⁸Ge to ⁷⁴Ge. mpg.defau.de These experiments were performed at ISOLDE-CERN using the technique of collinear laser spectroscopy. aps.orgmpg.de This method involves probing a specific atomic transition with laser light to measure the hyperfine structure, from which the isotope shifts are extracted. aps.org For germanium, the 4s²4p² ³P₁ → 4s²4p5s ³P₁⁰ atomic transition at a wavelength of 269 nm was utilized. aps.orgmpg.defau.de

The research revealed that the charge radii of germanium isotopes exhibit a larger local variation compared to the isotopic chains of neighboring elements like nickel (Z=28), copper (Z=29), and gallium (Z=31). researchgate.netmpg.defau.de A significant finding was the enhanced odd-even staggering (OES) of the charge radii around the neutron number N=40. arxiv.org This effect points to strong polarization effects resulting from pairing and nuclear shape deformation. fau.dearxiv.org

To interpret these experimental results, they were compared with advanced theoretical calculations using nuclear density functional theory (DFT). mpg.dearxiv.org It was found that theoretical models that incorporate ground-state quadrupole correlations provide a better description of the large variations and the pronounced odd-even staggering observed in the germanium charge radii. fau.dearxiv.org This suggests that the structure of germanium isotopes in this region is strongly influenced by the interplay between single-particle and collective degrees of freedom, including shape deformation and pairing correlations. fau.dearxiv.orgarxiv.org

Table 2: Experimental Isotope Shifts and Nuclear Charge Radii of Germanium Isotopes (Note: This table is interactive. You can sort the data by clicking on the column headers.)

Isotope (A)	Spin (I)	Isotope Shift (δν⁷²,ᴬ) (MHz)	Change in Mean-Square Charge Radii (δ⟨r²⟩⁷²,ᴬ) (fm²)	Absolute Charge Radius (R) (fm)
68	0	-51(4)	-0.184(13)	4.036(3)
69	5/2	-72(2)	-0.244(6)	4.029(2)
70	0	-35(2)	-0.121(6)	4.044(2)
71	1/2	-69(3)	-0.223(9)	4.032(2)
72	0	0	0	4.059(2)
73	9/2	8(4)	0.031(13)	4.063(3)
74	0	52(2)	0.174(6)	4.080(2)

Data sourced from Wang et al., Physics Letters B, 856 (2024) 138867. researchgate.netfau.de

Production Pathways and Nuclear Reactions of Germanium 75

Neutron-Induced Reactions for Germanium-75 Synthesis

Neutron-induced reactions are the most common methods for producing this compound. These reactions involve bombarding stable germanium isotopes with neutrons, leading to the formation of ⁷⁵Ge.

Thermal Neutron Capture on Germanium-74: ⁷⁴Ge(n,γ)⁷⁵Ge Reaction

The most prominent production route for this compound is through thermal neutron capture by the stable isotope Germanium-74 (⁷⁴Ge), which has a natural abundance of approximately 36.3%. tracesciences.com This reaction, denoted as ⁷⁴Ge(n,γ)⁷⁵Ge, occurs when a ⁷⁴Ge nucleus absorbs a thermal neutron and emits gamma radiation, resulting in the formation of ⁷⁵Ge. epj-conferences.orgkeio.ac.jp This process can populate both the ground state and a metastable isomeric state of ⁷⁵Ge. epj-conferences.orgmpg.de

The ⁷⁵Ge nucleus has a ground state with a spin and parity of 1/2- and a half-life of 82.78 minutes. epj-conferences.orgepj-conferences.org It also has a metastable isomer, ⁷⁵ᵐGe, at an excitation energy of 139.68 keV with a spin and parity of 7/2+ and a half-life of 47.7 seconds. epj-conferences.orgmpg.de The isomeric state primarily decays to the ground state via isomeric transition (IT) with a branching ratio of 99.97%, while a small fraction (0.03%) undergoes beta decay to Arsenic-75 (⁷⁵As). epj-conferences.orgmpg.de The ground state of ⁷⁵Ge decays via beta decay to ⁷⁵As. epj-conferences.org

The activation method is commonly employed to measure the cross-sections of these reactions. researchgate.net This involves irradiating a target of Germanium-74 (often in the form of Germanium dioxide, GeO₂) with a known flux of thermal neutrons and then measuring the activity of the produced ⁷⁵Ge and ⁷⁵ᵐGe using high-purity germanium (HPGe) detectors. epj-conferences.orgresearchgate.net

Fast Neutron Reactions: ⁷⁶Ge(n,2n)⁷⁵Ge Reaction

This compound can also be produced via the ⁷⁶Ge(n,2n)⁷⁵Ge reaction, where a stable Germanium-76 (⁷⁶Ge) nucleus, with a natural abundance of about 7.6%, is bombarded with fast neutrons. tracesciences.comdemokritos.gr In this reaction, the ⁷⁶Ge nucleus absorbs a neutron and emits two neutrons, transforming into ⁷⁵Ge. demokritos.grepj-conferences.org This reaction has a higher energy threshold compared to thermal neutron capture and is significant in environments with a high flux of energetic neutrons. epj-conferences.orgresearchgate.net

Similar to the (n,γ) reaction, the (n,2n) reaction can produce ⁷⁵Ge in both its ground and isomeric states. demokritos.grepj-conferences.org The total cross-section for the production of both states (σm+g) is often measured by detecting the characteristic 264.6 keV gamma-ray transition from the decay of ⁷⁵As, the daughter nucleus of ⁷⁵Ge. epj-conferences.orgdemokritos.gr The short half-life of the isomeric state means that it quickly de-excites to the ground state, leading to the measurement of the total production cross-section for both states. epj-conferences.orgdemokritos.gr

Cross-Section Measurements and Theoretical Calculations for this compound Production

The probability of a nuclear reaction occurring is quantified by its cross-section. Extensive experimental and theoretical work has been done to determine the cross-sections for the production of ⁷⁵Ge through various neutron-induced reactions.

For the ⁷⁴Ge(n,γ)⁷⁵Ge reaction with thermal neutrons, experimental measurements have provided specific values for the cross-sections. One study reported the experimental cross-section for the population of the ground state to be 497 ± 52 millibarns (mb) and for the isomeric state to be 130.5 ± 5.6 mb. researchgate.net Another set of preliminary values listed the experimental cross-section (σe) as 499 ± 53 mb, the direct cross-section to the ground state (σd) as 368 ± 52 mb, and the cross-section to the isomeric state (σm) as 131.4 ± 6.8 mb. epj-conferences.org

The cross-section for the ⁷⁶Ge(n,2n)⁷⁵Ge reaction has been measured at various fast neutron energies. For instance, at neutron energies of 17.9 and 18.9 MeV, the measured cross-sections were found to be in good agreement with previous data. demokritos.gr At around 14-15 MeV, theoretical calculations using codes like ALICE/ASH, TALYS, EMPIRE, and PCROSS have been performed and compared with experimental data from the EXFOR database and evaluated nuclear data files like ENDF/B-VII.1. sinop.edu.tr

Theoretical models, such as the statistical model and pre-equilibrium emission models, are used to calculate reaction cross-sections and are crucial for nuclear data evaluation. sinop.edu.tr These calculations often show good agreement with experimental data, which is important for applications where direct measurement is not feasible. sinop.edu.tr

Table 1: Thermal Neutron Capture Cross-Sections for the ⁷⁴Ge(n,γ)⁷⁵Ge Reaction

Reaction Product	Cross-Section Type	Reported Value (mb)	Source
⁷⁵Ge (ground state)	Experimental (σg)	497 ± 52	researchgate.net
⁷⁵ᵐGe (isomeric state)	Experimental (σm)	130.5 ± 5.6	researchgate.net
⁷⁵Ge (total)	Experimental (σe)	499 ± 53	epj-conferences.org
⁷⁵Ge (ground state)	Direct (σd)	368 ± 52	epj-conferences.org
⁷⁵ᵐGe (isomeric state)	Experimental (σm)	131.4 ± 6.8	epj-conferences.org

Isomeric Cross-Section Ratios in Neutron-Induced Reactions

The isomeric cross-section ratio is the ratio of the cross-section for producing a nucleus in its metastable (isomeric) state to the cross-section for producing it in its ground state. This ratio is of fundamental interest in nuclear physics as it provides insights into the spin distribution of the nuclear level density. demokritos.graip.org

For the ⁷⁴Ge(n,γ)⁷⁵Ge reaction, the isomeric ratio can be calculated from the measured cross-sections for the isomeric and ground states. Using the values from one report, the ratio σm/σg would be approximately 0.26. researchgate.net The study of these ratios as a function of incident neutron energy can reveal information about the nuclear reaction mechanisms. osti.gov For the ⁷⁶Ge(n,2n)⁷⁵Ge reaction, isomeric cross-section ratios have also been determined, which is crucial for understanding the formation of the compound nucleus and its subsequent decay. demokritos.gredpsciences.org

Charged Particle-Induced Reactions Yielding this compound

Besides neutron-induced reactions, this compound can also be produced through reactions initiated by charged particles, such as deuterons.

Deuteron (B1233211) Stripping Reactions: (d,p) on Germanium Isotopes

Deuteron stripping reactions, specifically the (d,p) reaction on Germanium-74, provide another pathway for the synthesis of this compound. In a (d,p) reaction, a deuteron (a nucleus of deuterium, consisting of one proton and one neutron) interacts with a target nucleus. The neutron is "stripped" from the deuteron and captured by the target nucleus, while the proton is ejected. jcmns.org

The ⁷⁴Ge(d,p)⁷⁵Ge reaction involves bombarding a ⁷⁴Ge target with deuterons. The ⁷⁴Ge nucleus captures the neutron from the deuteron, becoming ⁷⁵Ge, and a proton is emitted. researchgate.netbnl.gov This type of reaction is particularly effective because the deuteron does not need to overcome the full Coulomb barrier of the target nucleus; the positively charged proton can be repelled away while the neutron is captured. jcmns.org Studies of (d,p) reactions on various germanium isotopes have been conducted to investigate the nuclear structure of the resulting isotopes, including ⁷⁵Ge. researchgate.netbnl.gov The analysis of the outgoing protons' angular distribution helps in determining the properties of the energy levels in the final nucleus. bnl.gov

Proton-Induced Spallation Reactions

Proton-induced spallation is a nuclear reaction in which a target nucleus is struck by a high-energy proton, causing the ejection of multiple nucleons (protons and neutrons) and resulting in a variety of residual nuclides. This method is utilized at high-intensity proton accelerator facilities to produce various radioisotopes.

Research conducted as part of a collaboration between Lawrence Berkeley National Laboratory (LBNL), Los Alamos National Laboratory (LANL), and Brookhaven National Laboratory (BNL) has investigated proton-induced reactions on an Arsenic-75 (⁷⁵As) target at energies between 35 and 200 MeV. osti.govgithub.io While these studies measured the production cross-sections for 55 different residual products, including the notable production of Germanium-68 (⁶⁸Ge) via the ⁷⁵As(p,x)⁶⁸Ge reaction, specific data for the production of this compound (⁷⁵Ge) was not the focus. osti.govgithub.io The reaction to produce ⁷⁵Ge from ⁷⁵As would be ⁷⁵As(p,n)⁷⁵Ge. Although theoretical models like TALYS, COH, EMPIRE, and ALICE are used to predict the outcomes of such reactions, detailed experimental cross-section data for this specific channel remains an area for further investigation. osti.govgithub.io

Studies on neutron-induced reactions, such as ⁷⁵As(n,p)⁷⁵Ge, have been conducted and their cross-sections measured at various neutron energies, confirming the feasibility of transmuting ⁷⁵As into ⁷⁵Ge. researchgate.netkinr.kyiv.uatandfonline.comcern.ch However, direct experimental data for the analogous proton-induced reaction cross-section is not extensively reported in the same literature.

Research on Proton-Induced Reactions on Arsenic-75

Parameter	Details	Reference
Target Material	Arsenic-75 (⁷⁵As)	osti.govgithub.io
Projectile	Proton (p)	osti.govgithub.io
Proton Energy Range	35 MeV to 200 MeV	osti.govgithub.io
Studied Production Reaction	⁷⁵As(p,x)⁶⁸Ge	osti.govgithub.io
Relevant Potential Reaction	⁷⁵As(p,n)⁷⁵Ge	kinr.kyiv.uaras.ru
Participating Institutions	LBNL, LANL, BNL	osti.govgithub.io

Parent Nuclide Decay for this compound Formation

Beta-Decay of Gallium-75 (⁷⁵Ga) to this compound

This compound is formed through the radioactive decay of its parent nuclide, Gallium-75 (⁷⁵Ga). chemlin.org The primary decay mode for ⁷⁵Ga is beta-minus (β⁻) decay, which occurs with a 100% probability. chemlin.org In this process, a neutron within the ⁷⁵Ga nucleus is converted into a proton, leading to the emission of an electron (beta particle) and an antineutrino. This transformation increases the atomic number by one, from 31 (Gallium) to 32 (Germanium), while the mass number (75) remains unchanged.

The half-life of ⁷⁵Ga has been measured to be 126 seconds (2.1 minutes). chemlin.orgnih.gov The total energy released in the decay, known as the Q-value, is 3.3924 MeV. chemlin.org The discovery of ⁷⁵Ga was reported in 1960. chemlin.orgbnl.gov

Decay Properties of Gallium-75 (⁷⁵Ga)

Property	Value	Reference
Parent Nuclide	Gallium-75 (⁷⁵Ga)	chemlin.org
Daughter Nuclide	This compound (⁷⁵Ge)	chemlin.org
Decay Mode	β⁻ (Beta-minus)	chemlin.org
Probability	100%	chemlin.org
Half-Life (T½)	126(2) seconds	chemlin.orgnih.gov
Decay Energy (Qβ-)	3.3924(24) MeV	chemlin.org
Spin and Parity	3/2-	chemlin.org

Analytical Methodologies for Germanium 75 Research

High-Purity Germanium (HPGe) Gamma-Ray Spectrometry for Germanium-75 Detection

High-Purity Germanium (HPGe) detectors are the cornerstone for the detection and quantification of this compound. These semiconductor detectors are renowned for their superior energy resolution, which allows for the clear distinction between gamma rays of very close energies. cern.chmdpi.com This characteristic is particularly crucial for analyzing complex spectra where multiple radionuclides may be present, ensuring precise identification and measurement of Ge-75's specific gamma emissions. science.gov The fundamental principle involves the interaction of gamma rays within the intrinsic germanium crystal, creating electron-hole pairs. The number of these pairs is proportional to the deposited gamma-ray energy, which is then converted into an electrical pulse for analysis. mdpi.com

Spectral Analysis of Prompt and Delayed Gamma Emissions

This compound decays via beta emission to Arsenic-75 (As-75), with a half-life of 82.78 minutes for its ground state. epj-conferences.org This decay process is accompanied by the emission of gamma rays from the excited states of the daughter nuclide. Additionally, Ge-75 has a metastable, or isomeric, state (Ge-75m) with a half-life of 47.7 seconds, which decays either through an isomeric transition (IT) to the Ge-75 ground state or, to a lesser extent, via beta decay to As-75. epj-conferences.orgosti.gov The analysis of these gamma emissions is fundamental to identifying and quantifying Ge-75.

Prompt gamma rays are emitted almost instantaneously following a nuclear reaction, such as neutron capture, while delayed gamma rays are those emitted from the radioactive decay of the resulting nuclide, like Ge-75. epj-conferences.orgbmuv.de Spectrometric analysis with HPGe detectors can resolve these distinct emissions. For instance, studies involving neutron activation of Germanium-74 (Ge-74) distinguish the prompt gamma cascade from the subsequent delayed decay of Ge-75. epj-conferences.org

The gamma-ray spectrum from the decay of the Ge-75 ground state is characterized by several key photopeaks. The most prominent emissions are used for its identification and quantification. epj-conferences.org Similarly, the decay of the isomeric state (Ge-75m) has its own characteristic emissions, including a significant gamma ray from the isomeric transition. epj-conferences.orgosti.gov

Below is a table of the principal gamma rays associated with the decay of this compound and its isomer.

Table 1: Principal Gamma-Ray Emissions from this compound Decay

Isotope	Energy (keV)	Intensity (%)	Decay Mode	Reference
75Ge (ground state)	198.6	1.19	β-	epj-conferences.orgjaea.go.jp
75Ge (ground state)	264.6	11.4	β-	epj-conferences.orgjaea.go.jp
75Ge (ground state)	468.8	0.22	β-	jaea.go.jp
75mGe (isomeric state)	139.68	39.36	Isomeric Transition (IT)	epj-conferences.orgjaea.go.jp

Efficiency Calibration Techniques for this compound Measurement

Accurate quantification of Ge-75 requires a precise efficiency calibration of the HPGe detector. The full energy peak efficiency (FEPE) is a measure of the detector's ability to detect and fully absorb a gamma ray of a specific energy. This calibration is highly dependent on factors such as the gamma-ray energy, the sample-to-detector geometry, and the physical characteristics (density, composition) of the sample matrix. bibliotekanauki.pl

The calibration process typically involves measuring certified reference materials or standard sources with known activities and well-defined gamma-ray emissions across a range of energies. researchgate.net However, for a specific sample, several corrections must be applied to ensure accuracy:

Self-Attenuation Correction : Gamma rays are attenuated as they pass through the sample matrix itself. This effect is more pronounced for lower-energy photons and denser matrices. Therefore, a correction factor must be calculated to account for the difference in density and composition between the calibration standard and the unknown sample. bibliotekanauki.pl

Coincidence Summing Correction : When a radionuclide emits two or more gamma rays in a cascade, there is a probability that they will strike the detector simultaneously. aip.org The detector may register these as a single event with an energy equal to the sum of the individual gamma energies (summing-in) or fail to register a full-energy peak if one of the cascade photons is also detected (summing-out). aip.orgosti.gov This "true coincidence summing" effect can significantly alter the measured count rate in a photopeak and is highly dependent on the detector's solid angle and the nuclide's decay scheme. osti.govrad-proceedings.org For Ge-75, which has cascade emissions, these corrections are essential, especially in close-geometry measurements. osti.govnih.govresearchgate.net

Monte Carlo simulation techniques are increasingly used as a powerful tool to complement or even replace experimental calibrations. cern.chlmaleidykla.lt By creating a detailed computational model of the detector and the sample, it is possible to calculate efficiency values and correction factors for virtually any geometry and matrix, overcoming the limitations of available physical standards. upc.edu

Coincidence Counting Techniques for this compound Decay Studies

Coincidence counting is a powerful technique used to elucidate complex nuclear decay schemes and improve the sensitivity of measurements. nist.gov This method involves using two or more detectors to simultaneously register gamma rays that are emitted in a cascade from a single decay event. mirion.com By requiring a valid event to consist of two correlated gamma rays detected within a very short time window, uncorrelated background events can be significantly rejected. nist.gov

In the context of Ge-75, gamma-gamma coincidence studies have been instrumental in constructing and verifying the energy level scheme of its daughter, As-75. aps.org For example, by setting a gate on the 199 keV peak in one detector, the resulting spectrum from a second detector will show only those gamma rays that are in coincidence with it, such as the 265 keV gamma ray, thereby confirming their relationship in the decay cascade. uu.nl This technique provides a much higher degree of discrimination than conventional "singles" spectrometry. nist.gov While well-established in nuclear structure physics, its application in analytical chemistry provides enhanced selectivity for quantifying nuclides in complex samples. nist.gov

Radiochemical Separation Techniques for Germanium Isotopes

Prior to measurement, it is often necessary to chemically separate germanium from the sample matrix. This is crucial to remove interfering elements that may have overlapping gamma-ray peaks or to eliminate matrix effects that can hinder detection. Radiochemical separation also allows for the concentration of the analyte, improving detection limits. Two primary methods for germanium separation are solvent extraction and ion exchange chromatography.

Solvent Extraction Methodologies

Solvent extraction, or liquid-liquid extraction, is a widely used technique for the selective separation of germanium. acs.org The method is based on the differential partitioning of a chemical species between two immiscible liquid phases, typically an aqueous solution and an organic solvent. nih.gov

For germanium, a common and effective procedure involves its extraction from a highly acidic aqueous solution. In concentrated hydrochloric acid (HCl), typically 5 M to 9 M, germanium forms the neutral and volatile species germanium tetrachloride (GeCl₄). acs.orgksri.kr This compound is readily extracted into a nonpolar organic solvent, such as carbon tetrachloride (CCl₄) or chloroform. acs.orgamazonaws.com The extraction efficiency can be very high, with reports of 80% to over 99%. acs.orgksri.kr Other elements, particularly metallic cations, remain in the aqueous phase, achieving a clean separation. acs.org The germanium can then be recovered from the organic phase by back-extraction into water or a dilute acid solution. acs.orgksri.kr

Ion Exchange Chromatography

Ion exchange chromatography is a versatile and highly effective technique for purifying germanium from various matrices. acs.org The method relies on the reversible exchange of ions between a solution and a solid ion exchange resin.

Both cation and anion exchange resins are utilized for germanium separation:

Cation Exchange Chromatography : In a dilute acid medium such as 0.5 M nitric acid (HNO₃), germanium exists as a neutral or anionic oxyanion species. nih.gov When a sample solution in this medium is passed through a strong acid cation exchange resin (e.g., AG50W-X8), cationic matrix elements are adsorbed onto the resin, while the germanium species passes through and is collected in the eluate. rsc.orgrsc.org This method is effective for separating germanium from metallic matrices. rsc.org

Anion Exchange Chromatography : In concentrated HCl solutions, germanium can form anionic chloro-complexes. These complexes can be retained on a strong base anion exchange resin (e.g., AG1X8). uni-mainz.de By carefully controlling the HCl concentration, germanium can be separated from other elements. For instance, in 10 M HCl, arsenic can be eluted from an AG1X8 column while germanium is retained. uni-mainz.deaip.org Germanium can subsequently be eluted by changing the acid concentration. uni-mainz.de This technique is particularly useful for separating germanium from elements like arsenic and gallium. uni-mainz.denih.gov

The choice of separation technique depends on the specific composition of the sample and the interfering elements that need to be removed. davidpublisher.com

Thin Layer Chromatography Applications

Thin Layer Chromatography (TLC) is a versatile and widely used separation technique in radiopharmaceutical research for assessing radiochemical purity. ymaws.comlibretexts.org For germanium isotopes, including the conceptual application to this compound, radio-TLC serves as a crucial quality control method to distinguish the desired radiolabeled compound from potential radioactive impurities, such as unbound germanium or its colloidal species. ymaws.com

The principle of TLC involves spotting a small amount of the sample onto a stationary phase, which is a thin layer of adsorbent material (like silica (B1680970) gel or alumina) on a backing plate. A mobile phase, or solvent, moves up the plate via capillary action, separating the components of the sample based on their differential affinities for the stationary and mobile phases. nih.gov The distribution of radioactivity on the developed TLC plate is then measured using methods like radiochromatogram scanning or autoradiography to quantify the percentage of activity in the desired chemical form. ymaws.comwisc.edu

In the context of radiogermanium research, specific TLC systems have been developed to separate different chemical forms. For instance, in studies involving other germanium radioisotopes like ⁶⁸Ge and ⁷¹Ge, various mobile and stationary phases are employed. wisc.eduresearchgate.net The choice of solvent system is critical for effective separation. A mixture of methanol (B129727) and ammonium (B1175870) acetate (B1210297) has been used for developing TLC plates with radiogermanium. wisc.edu Another system for separating arsenic radioisotopes from germanium parent isotopes used a mobile phase of sodium tartrate and methanol. uni-mainz.de The retention factor (Rƒ), the ratio of the distance traveled by the compound to the distance traveled by the solvent front, is a key parameter for identifying separated species. libretexts.org

The following table summarizes TLC systems used in the analysis of related radiogermanium and associated radiopharmaceutical preparations.

Click on the headers to sort the table.

Analyte/Impurity	Stationary Phase	Mobile Phase	Purpose	Reference
Radiogermanium (⁶⁹/⁷¹Ge)	Not Specified	1:1 Methanol : Ammonium Acetate (10% w/v)	Binding affinity studies	wisc.edu
⁶⁸Ge Breakthrough	Silica Gel	5% NaCl : Methanol : 25% NH₃ (3:1:1)	Quantification of ⁶⁸Ge impurity in ⁶⁸Ga eluate	researchgate.net
Radioarsenic (from Ge)	Si-60	0.01 M Sodium Tartrate : Methanol (3:1)	Monitoring chemical form (*As(V) vs *As(III))	uni-mainz.de
General Radiochemical Purity	Paper or Fiberglass Sheets	Various organic solvents	Separating free pertechnetate (B1241340) and reduced hydrolysed Tc-99m	ymaws.com

Mass Spectrometric Approaches for Germanium Isotope Analysis (Contextual Relevance for Isotopic Tracing)

Mass spectrometry provides high-precision measurements of isotope ratios, which is essential for isotopic tracing studies. While this compound is a radioisotope, understanding the techniques for stable isotope analysis provides context for tracing and quantification. The high ionization energy of germanium has historically presented challenges for techniques like Thermal Ionization Mass Spectrometry (TIMS). nih.govacs.org The development of Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) has significantly advanced the high-precision measurement of germanium isotopic compositions. nih.govacs.org

Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Germanium Isotope Ratios

MC-ICP-MS is the state-of-the-art technique for obtaining precise and accurate germanium isotope ratio measurements. researchgate.nettandfonline.com This method utilizes an inductively coupled plasma source to efficiently ionize germanium atoms, which are then separated by their mass-to-charge ratio in a magnetic sector mass analyzer and detected simultaneously by multiple collectors (Faraday cups). This parallel detection scheme allows for the cancellation of signal instability, leading to very high precision. researchgate.net

A primary challenge in Ge isotope analysis by MC-ICP-MS is the presence of isobaric and polyatomic interferences. nih.gov These are ions of other elements or molecules that have the same nominal mass as the germanium isotopes being measured. To achieve accurate results, these interferences must be either mathematically corrected or, more effectively, removed prior to analysis. nih.gov Chemical purification, typically using ion-exchange chromatography, is a mandatory step to separate germanium from the sample matrix and interfering elements like zinc. nih.govtandfonline.com

Furthermore, specialized sample introduction systems can enhance sensitivity and reduce interferences. Hydride generation (HG) systems, where germanium is converted to gaseous germanium hydride (GeH₄) before introduction into the plasma, are particularly effective. nih.govacs.orgtandfonline.com This method improves sensitivity, allowing for the analysis of smaller sample quantities, and provides an additional layer of separation from the sample matrix. nih.govtandfonline.com

The table below lists common interferences encountered during the MC-ICP-MS analysis of germanium isotopes.

Click on the headers to sort the table.

Germanium Isotope	Common Isobaric/Polyatomic Interferences	Reference
⁷⁰Ge	⁷⁰Zn⁺, ³⁵Cl³⁵Cl⁺	nih.gov
⁷²Ge	⁴⁰Ar¹⁶O₂⁺, ³⁶Ar³⁶Ar⁺	nih.gov
⁷⁴Ge	⁵⁸Ni¹⁶O⁺, ³⁸Ar³⁶Ar⁺, ⁷⁴Se⁺	nih.govresearchgate.net
⁷⁶Ge	³⁸Ar³⁸Ar⁺, ³⁶Ar⁴⁰Ar⁺, ⁷⁶Se⁺	nih.govrsc.org

Double-Spike Techniques in Germanium Isotope Measurements

The double-spike technique is a powerful method for correcting instrumental mass fractionation, which is the preferential transmission of heavier or lighter isotopes through the mass spectrometer. johnrudge.comisotopx.com This technique is considered the gold standard for achieving the highest accuracy and precision in isotope ratio measurements, as it can correct for isotopic fractionation that occurs during both chemical purification and the measurement process itself. researchgate.netrsc.orgjohnrudge.com

The method involves adding a "double spike"—a gravimetrically prepared mixture of two enriched isotopes of the element of interest—to the sample before any chemical processing. rsc.orgifremer.fr For germanium, a common and effective double spike consists of enriched ⁷⁰Ge and ⁷³Ge. researchgate.netrsc.org Germanium has five stable isotopes (⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge, and ⁷⁶Ge), providing several options for creating a spike, though ⁷⁶Ge is generally avoided due to significant argon-based interferences. rsc.org

By measuring the isotopic ratios of the spiked sample, it is possible to mathematically deconvolve the three contributing isotopic compositions: the natural sample, the double spike, and the fractionated mixture. This allows for the simultaneous determination of the true, natural isotopic composition of the sample and the mass fractionation factor. johnrudge.com The success of the method relies on the accurate calibration of the spike's isotopic composition and optimizing the mixing proportion between the sample and the spike. researchgate.netrsc.org Recent studies have demonstrated that this technique, when applied to germanium, can yield an external reproducibility for δ⁷⁴/⁷⁰Ge of ±0.09‰. rsc.orgrsc.org

The following table presents an example of the isotopic compositions of individual enriched spikes and the resulting ⁷⁰Ge–⁷³Ge double spike used in recent research. rsc.org

Click on the headers to sort the table.

Spike Material	⁷⁰Ge (%)	⁷²Ge (%)	⁷³Ge (%)	⁷⁴Ge (%)	⁷⁶Ge (%)	Reference
⁷⁰Ge Single Spike	98.53	0.89	0.04	0.52	0.02	rsc.org
⁷³Ge Single Spike	0.06	0.17	98.05	1.68	0.04	rsc.org
⁷⁰Ge–⁷³Ge Double Spike	72.01	0.69	26.31	0.83	0.15	rsc.org

---

Research Applications of Germanium 75

Fundamental Nuclear Physics Research

Germanium-75 serves as a subject of study in fundamental nuclear physics, where its properties provide insights into nuclear structure, decay processes, and the behavior of atoms under energetic conditions.

Studies of Nuclear Structure and Decay Schemes

The decay of ⁷⁵Ge provides a valuable opportunity to study the nuclear structure of its daughter nucleus, Arsenic-75 (⁷⁵As). ⁷⁵Ge decays exclusively via beta-minus (β⁻) emission to ⁷⁵As. chemlin.org Detailed gamma-spectroscopy studies have been conducted on the decay of the metastable isomer, ⁷⁵ᵐGe (with a half-life of 47.7 seconds), which also populates levels in ⁷⁵Ge. chemlin.org These investigations have identified various gamma-ray transitions, allowing for the construction and refinement of the decay scheme. For instance, studies have confirmed a significant beta-decay branch from ⁷⁵ᵐGe to a level in ⁷⁵As, alongside a cascade of gamma rays within ⁷⁵Ge itself. wikipedia.org The determination of gamma-ray energies and intensities, as well as internal conversion coefficients, helps in assigning spin and parity to the nuclear levels involved. wikipedia.org

Table 1: Nuclear Properties of this compound

Property	Value
Half-life	82.78(4) min chemlin.org
Decay Mode	100% β⁻ chemlin.org
Daughter Isotope	⁷⁵As chemlin.org
Spin and Parity	1/2- chemlin.org
Beta Decay Energy	1176.549(955) keV kaeri.re.kr
Isomeric State	⁷⁵ᵐGe
Isomer Half-life	47.7(5) s chemlin.org

Investigations Related to Neutrinoless Double Beta Decay Experiments (Background and Isotopic Relationships)

In the search for neutrinoless double beta (0νββ) decay, experiments using high-purity germanium (HPGe) detectors, such as GERDA and MAJORANA, are designed to detect the decay of ⁷⁶Ge. aps.orgarxiv.org These experiments require an extremely low background environment to identify the faint signal of 0νββ decay. mdpi.com Radionuclides produced within the germanium detectors themselves through cosmic ray interactions are a significant source of this background. usra.edu

This compound, particularly its metastable isomer ⁷⁵ᵐGe, is one such cosmogenically produced nuclide. usra.edu Cosmic rays can induce nuclear reactions in the stable germanium isotopes within the detector material, creating unstable isotopes like ⁷⁵Ge. The subsequent decay of ⁷⁵Ge and its isomer produces gamma rays and beta particles that can contribute to the background counts in the energy region of interest for 0νββ decay searches, potentially mimicking a signal. usra.edu Therefore, understanding the production rates and decay characteristics of ⁷⁵Ge is crucial for accurately modeling and subtracting background signals in these highly sensitive experiments. core.ac.ukraczar.es The short half-life of ⁷⁵Ge means its contribution is most relevant shortly after the detectors are exposed to cosmic rays at the surface.

Hot Atom Chemistry and Radical Reaction Studies Involving this compound

The nuclear reaction that produces ⁷⁵Ge can impart significant recoil energy to the atom, making it a "hot atom." The study of the subsequent chemical reactions of these energetic atoms is known as hot atom chemistry. Research has been conducted on the primary reactions of recoiling germanium atoms, with ⁷⁵Ge being a specific isotope of interest in this field. acs.org These studies investigate how the energetic ⁷⁵Ge atoms react with their surrounding medium, such as germane (B1219785) (GeH₄) and silanes, providing insight into the fundamental chemical kinetics of high-energy species. wikipedia.org

While not always specifying the use of ⁷⁵Ge, studies on germanium-centered free radicals are also an active area of research. cdnsciencepub.com These investigations use techniques like muon spin spectroscopy to probe the properties of radicals formed by adding a muonium atom (a light isotope of hydrogen) to germylenes (divalent germanium compounds). cdnsciencepub.com The principles and techniques from these studies on germanium radical reactivity could be applied to systems involving ⁷⁵Ge.

Material Science Applications with Germanium Radioisotopes

The decay of germanium radioisotopes can be harnessed to study and modify the properties of materials.

Germanium-Gallium Photoconductor Research: Impact of this compound Decay Products on Material Properties

Germanium-gallium (Ge:Ga) photoconductors are highly sensitive detectors for far-infrared radiation. Their performance is critically dependent on the concentration and compensation of dopants. Neutron Transmutation Doping (NTD) is a technique used to introduce dopants with high uniformity. In this process, a germanium crystal is irradiated with neutrons. Neutron capture by stable germanium isotopes produces, among others, ⁷⁵Ge. The subsequent beta decay of ⁷⁵Ge transforms it into ⁷⁵As (Arsenic-75), which acts as a donor impurity in the germanium lattice.

This process, along with the formation of gallium acceptors from ⁷¹Ge, allows for precise control over the doping and compensation ratio of the material, which in turn affects key properties like responsivity and charge carrier lifetime. The decay of ⁷⁵Ge into ⁷⁵As is therefore an integral part of the NTD process for fabricating and optimizing certain types of germanium-based photodetectors.

Nuclear Measurement and Calibration Standards

Accurate calibration of radiation detectors is essential for quantitative nuclear measurements. While various radionuclides are used for the energy and efficiency calibration of germanium detectors, the direct use of ⁷⁵Ge as a primary calibration standard is not common. nra.go.jpresearchgate.net Instead, its decay product, ⁷⁵Se (Selenium-75), which is formed from the electron capture decay of ⁷⁵Br (Bromine-75), is a widely used calibration source due to its longer half-life (119.78 days) and multiple, well-defined gamma-ray emissions over a useful energy range.

However, the well-characterized gamma-ray emissions from the decay of ⁷⁵Ge and its isomer can be used in specific research contexts to verify the calibration of a gamma-ray spectrometer, particularly in experiments where ⁷⁵Ge is produced in-situ. iaea.orgnist.gov

Table 2: Compounds Mentioned in this Article

Compound Name	Chemical Formula
Arsenic-75	⁷⁵As
Bromine-75	⁷⁵Br
Gallium	Ga
Germane	GeH₄
Germanium-71	⁷¹Ge
This compound	⁷⁵Ge
Germanium-76	⁷⁶Ge
Selenium-75	⁷⁵Se

Use in Neutron Activation Analysis (NAA) as a Reference or Product Isotope

Neutron Activation Analysis (NAA) is a highly sensitive, non-destructive quantitative method used to determine the elemental composition of a wide variety of materials. umd.eduberkeley.edu The process involves irradiating a sample with neutrons, which causes stable isotopes within the sample to capture neutrons and become radioactive. berkeley.edu These newly formed radioactive isotopes then decay, emitting characteristic gamma rays. By measuring these gamma rays with a high-resolution detector, such as a High Purity Germanium (HPGe) detector, scientists can identify and quantify the elements present in the original sample. umd.eduosti.gov The sensitivity of NAA for different elements can range from approximately 10⁻³ to 10⁻¹⁰ grams per gram of sample. umd.edu

In the context of NAA, this compound (⁷⁵Ge) primarily serves as a product isotope, meaning it is the radionuclide produced when a stable germanium isotope in a sample is activated by neutron capture. The detection and measurement of ⁷⁵Ge and its decay products allow for the precise quantification of germanium in the initial material. epj-conferences.org

The most common reaction for producing ⁷⁵Ge for NAA is the capture of a thermal neutron by the stable isotope Germanium-74 (⁷⁴Ge), which has a natural abundance of about 36.5%. epj-conferences.orgwikipedia.org The nuclear reaction is represented as ⁷⁴Ge(n,γ)⁷⁵Ge. Another pathway to produce this isotope involves the bombardment of Germanium-76 with fast neutrons, resulting in a (n,2n) reaction: ⁷⁶Ge(n,2n)⁷⁵Ge. publications.gc.ca

Once produced, ⁷⁵Ge decays via beta emission to Arsenic-75 (⁷⁵As) with a half-life of 82.78 minutes. chemlin.org The gamma rays emitted during this decay process, particularly at energies of 198.6 keV and 264.6 keV, are measured to determine the original germanium concentration. epj-conferences.org However, high-resolution gamma-ray spectrometry is crucial, as the 264.6 keV peak from ⁷⁵Ge can experience interference from a 264.4 keV peak originating from ⁷⁷Ge, another potential product of germanium activation. epj-conferences.org

Research has been conducted to precisely measure the thermal neutron capture cross-sections, a key parameter for quantitative analysis. The experimental cross-section for the ⁷⁴Ge(n,γ)⁷⁵Ge reaction has been determined to be (499 ± 53) millibarns (mb). epj-conferences.org

In addition to the ground state, a metastable isomer, Germanium-75m (⁷⁵mGe), is also produced via the ⁷⁴Ge(n,γ)⁷⁵mGe reaction. epj-conferences.org This isomer is particularly useful for rapid analysis due to its short half-life of 47.7 seconds. epj-conferences.orgchemlin.org It decays primarily through isomeric transition to the ⁷⁵Ge ground state, emitting a characteristic gamma ray at 139.68 keV. epj-conferences.org The measured cross-section for the production of this isomer is (131.4 ± 6.8) mb. epj-conferences.org

Detailed research has demonstrated the practical application of using ⁷⁵mGe for the nondestructive determination of germanium, even in the presence of interfering elements like tin. Studies have shown that by measuring the gamma rays from ⁷⁵mGe, germanium can be quantified in the range of 0.2-10 micrograms with an accuracy better than 5%. The short half-life allows the analysis time to be as brief as two minutes per sample. While ⁷⁵Ge is the product being measured, reference standards, such as a gold standard, are often co-irradiated to accurately determine the neutron flux and ensure precise quantification. mpg.de

Table 1: Nuclear Properties of this compound Isomers in NAA

Property	This compound (⁷⁵Ge)	Germanium-75m (⁷⁵mGe)
Parent Isotope	⁷⁴Ge	⁷⁴Ge
Production Reaction	⁷⁴Ge(n,γ)⁷⁵Ge	⁷⁴Ge(n,γ)⁷⁵mGe
Half-Life	82.78 minutes chemlin.org	47.7 seconds epj-conferences.org
Decay Mode	β⁻ chemlin.org	Isomeric Transition (IT) epj-conferences.org
Primary Gamma Ray Energy (keV)	264.6 epj-conferences.org	139.68 epj-conferences.org
Daughter Isotope	⁷⁵As chemlin.org	⁷⁵Ge epj-conferences.org

Table 2: Measured Thermal Neutron Capture Cross-Sections for ⁷⁴Ge

Reaction	Product Isotope	Measured Cross-Section (mb)
⁷⁴Ge(n,γ)⁷⁵Ge	⁷⁵Ge (Total)	499 ± 53 epj-conferences.org
⁷⁴Ge(n,γ)⁷⁵mGe	⁷⁵mGe (Isomer)	131.4 ± 6.8 epj-conferences.org
⁷⁴Ge(n,γ)⁷⁵Ge	⁷⁵Ge (Direct to Ground State)	368 ± 52 epj-conferences.org

Computational and Theoretical Advances in Germanium 75 Studies

Nuclear Reaction Code Simulations (e.g., TALYS, EMPIRE) for Germanium-75 Production Cross Sections

Nuclear reaction codes like TALYS and EMPIRE are indispensable tools for predicting the production cross-sections of isotopes, including this compound. bnl.goviaea.org These codes amalgamate various nuclear models to simulate the outcomes of nuclear reactions over a broad energy range. iaea.org For Ge-75, a key production channel is the ⁷⁶Ge(n,2n)⁷⁵Ge reaction. bnl.govresearchgate.net

Research has focused on measuring the cross-sections for the formation of the ground and metastable states of ⁷⁵Ge through reactions like ⁷⁶Ge(n,2n), ⁷⁵As(n,p), and ⁷⁸Se(n,α) at neutron energies around 14-15 MeV. bnl.govresearchgate.net The experimental data obtained from these measurements serve as crucial benchmarks for validating and refining the theoretical calculations performed by TALYS and EMPIRE. bnl.gov For instance, studies have compared the experimentally determined cross-sections for the ⁷⁶Ge(n,2n) reaction with the predictions from these codes, showing a good agreement and thereby validating the models used. bnl.govictp.it

The TALYS code, developed from scratch in the 21st century, provides a comprehensive simulation of nuclear reactions for energies up to 200 MeV. iaea.org Similarly, the EMPIRE code is extensively used for the creation of nuclear data libraries. iaea.org Comparisons between the theoretical cross-sections calculated by these codes and experimental data are vital for improving the predictive power of these models. researchgate.net For example, the cross-sections for the ⁷⁴Ge(p,γ)⁷⁵As reaction, which is significant for p-process nucleosynthesis, have been measured and compared with EMPIRE calculations, showing good agreement and helping to resolve discrepancies in earlier data. cern.ch

Below is a table summarizing experimental and theoretical cross-section data for reactions leading to the production of this compound and related isotopes.

Reaction	Energy (MeV)	Experimental Cross Section (mb)	Theoretical Code	Theoretical Cross Section (mb)	Reference
⁷⁶Ge(n,2n)⁷⁵Ge	14.53	914 ± 73	TALYS-0.64	~1160	ictp.it
⁷⁶Ge(n,2n)⁷⁵mGe	14.53	700 ± 50	TALYS-0.64	~800	ictp.it
⁷⁵As(n,p)⁷⁵Ge	14.7	-	EMPIRE, TALYS	Calculated	bnl.gov

Theoretical Descriptions of Germanium Nuclear Properties

Theoretical models are fundamental to understanding the nuclear structure and properties of this compound. The nucleus of Ge-75 consists of 32 protons and 43 neutrons. chemlin.org Its ground state has a spin and parity of 1/2⁻. chemlin.orgkaeri.re.kr A metastable isomer, ⁷⁵ᵐGe, exists at an excitation energy of 139.69 keV with a spin and parity of 7/2⁺ and a half-life of 47.7 seconds. chemlin.org

The nuclear properties of germanium isotopes, including Ge-75, are influenced by their transitional character, with potential energy surfaces that are relatively soft and exhibit coexisting spherical, prolate, and oblate shapes. arxiv.org This leads to a complex level structure. Theoretical frameworks like the shell model Monte Carlo (SMMC) approach have been used to calculate properties such as level densities and pairing strength distributions for germanium isotopes. bnl.gov

The decay of Ge-75 is a beta decay to Arsenic-75 (⁷⁵As) with a half-life of 82.78 minutes. chemlin.org The decay is accompanied by the emission of gamma rays, with the most intense being at 264.6 keV. researchgate.net Detailed decay schemes have been constructed based on experimental measurements of prompt and delayed gamma-ray emissions following neutron capture reactions, such as ⁷⁴Ge(n,γ)⁷⁵Ge. researchgate.net These experimental data are crucial for refining theoretical models of the nuclear structure of ⁷⁵Ge and its daughter nucleus.

The table below summarizes some of the key nuclear properties of this compound.

Property	Value	Reference
Atomic Mass	74.9228595 ± 0.0000016 amu	kaeri.re.kr
Mass Excess	-71.85697 MeV	chemlin.org
Binding Energy per Nucleon	8.69560879 MeV	chemlin.org
Half-life	82.78 ± 0.04 min	chemlin.org
Decay Mode	β⁻ (100%)	chemlin.org
Spin and Parity (Ground State)	1/2⁻	chemlin.org
Magnetic Dipole Moment	+0.509 ± 0.005 μN	chemlin.org
Isomer Excitation Energy (⁷⁵ᵐGe)	139.69 ± 0.03 keV	chemlin.org
Isomer Half-life (⁷⁵ᵐGe)	47.7 ± 0.5 s	chemlin.org
Isomer Spin and Parity (⁷⁵ᵐGe)	7/2⁺	chemlin.org

Monte Carlo Simulations for Detector Response and Efficiency

Monte Carlo simulations are a powerful and essential technique for understanding and predicting the response of germanium detectors to radiation. researchgate.net Codes such as MCNP, GEANT4, and EGS4 are widely used for this purpose. esrf.frnih.gov These simulations are critical for the efficiency calibration of detectors, especially in low-level gamma spectrometry where precise knowledge of the detector's response is paramount. nih.gov

The simulations model the complex physical processes that occur when radiation interacts with the detector material. This includes photon scattering and absorption within the germanium crystal. esrf.fr A detailed model of the detector geometry is created, including the active crystal volume, the dead layer (an inactive region at the crystal surface), and surrounding components like the cryostat and collimators. researchgate.net The dead layer can significantly affect the detector's efficiency, particularly for low-energy photons, and Monte Carlo simulations are used to investigate its impact. researchgate.net

For this compound, which decays via beta emission followed by gamma rays, simulations can model the transport of these particles through the detector and calculate the resulting pulse-height distribution. This allows for the determination of the detector's efficiency for the specific gamma rays emitted in the decay of Ge-75. The accuracy of these simulations is often validated by comparing the simulated efficiency curves with those obtained from experimental measurements using calibrated radioactive sources. core.ac.uk

Furthermore, Monte Carlo methods are employed to study more subtle effects, such as charge splitting and diffusion in micro-strip germanium detectors, which can influence the detector's energy and spatial resolution. esrf.fr By accurately modeling these phenomena, simulations can reproduce experimental results with remarkable agreement. esrf.fr

The following table provides an overview of Monte Carlo codes used in the simulation of germanium detector responses.

Monte Carlo Code	Application	Key Features	Reference
MCNP	Pulse-height response function, efficiency calibration	Detailed geometry modeling, transport of photons and electrons	core.ac.uk
GEANT4	Low-level gamma spectrometry, efficiency calibration	Originally for high-energy physics, adapted for low-level applications, variance reduction techniques	nih.gov
EGS4	X-ray response of micro-strip detectors	Includes LSCAT extension for low-energy photon simulation, models charge splitting and diffusion	esrf.fr

Future Directions in Germanium 75 Research

Advancements in Precision Nuclear Spectroscopy for Germanium-75

The study of the nuclear structure of this compound relies heavily on spectroscopic techniques that probe its energy levels and decay properties. Future advancements are anticipated to move beyond classical gamma spectroscopy towards higher-precision methods, providing more stringent tests of nuclear models.

Early gamma-spectroscopic investigations of the isomeric state, ⁷⁵ᵐGe (half-life 47.7 s), identified several key gamma-ray transitions. mit.eduosti.gov Using high-resolution germanium detectors, these studies established a decay scheme involving both an isomeric transition (IT) to the ⁷⁵Ge ground state and a minor beta-decay branch to ⁷⁵As. osti.gov A pivotal finding was the measurement of the K conversion coefficient for the 139.68 keV transition, which supported an E3 multipolarity assignment. osti.gov

Gamma-Ray Energy (keV) osti.gov	Relative Intensity	Decay Mode
61.92	0.01%	Isomeric Transition
77.86	0.003%	Isomeric Transition
121.15	0.005%	Beta Decay
136.01	0.02%	Beta Decay
139.68	39.36%	Isomeric Transition
279.48	0.004%	Beta Decay

A selection of gamma-ray transitions identified in the decay of ⁷⁵Ge.

The next frontier in the spectroscopy of germanium isotopes is collinear laser spectroscopy. This high-precision technique has recently been applied for the first time to radioactive germanium isotopes (⁶⁸⁻⁷⁴Ge) at facilities like ISOLDE-CERN. arxiv.orgfau.dearxiv.org These experiments measure the hyperfine structure of atomic transitions with high accuracy, allowing for the determination of fundamental nuclear properties such as changes in mean-square charge radii (δ⟨r²⟩), magnetic dipole moments (μ), and electric quadrupole moments (Q). aps.org While these campaigns have not yet included Ge-75, the development of the necessary techniques—including novel laser frequency mixing and doubling to produce the required 269 nm light—paves the way for its future study. aps.orgresearchgate.net Applying collinear laser spectroscopy to Ge-75 would provide benchmark data on its size, shape, and electromagnetic moments, offering a direct and detailed view of its wave function.

Exploration of Novel Production Routes and Target Technologies

The availability of Ge-75 for experimental study is contingent on effective production methods. Research into novel production routes and target technologies aims to increase yield, improve isotopic purity, and enable new types of experiments. The primary production reactions for Ge-75 are neutron-induced.

The most common methods involve fast neutron reactions on stable germanium and arsenic isotopes. The cross-sections for these reactions have been measured at various energies. akjournals.comcern.chdemokritos.gr

Reaction	Incident Particle	Target Isotope	Product Isotope	Measured Cross-Section (mb)	Neutron Energy (MeV)
(n,2n)	Neutron	⁷⁶Ge	⁷⁵Ge	914 ± 73	14.53
(n,2n)	Neutron	⁷⁶Ge	⁷⁵Ge	1160 ± 130	14.53
(n,2n)	Neutron	⁷⁶Ge	⁷⁵Ge	~1200	17.9
(n,p)	Neutron	⁷⁵As	⁷⁵Ge	0.292 ± 0.022	Fission Spectrum
(n,p)	Neutron	⁷⁵As	⁷⁵Ge	~10	15

Table of common production reactions for this compound with selected experimental cross-section values. Note that values can vary significantly between experiments. akjournals.comcern.chdemokritos.grictp.it

Future exploration in this area includes refining cross-section measurements, especially in energy regions where data is sparse or discrepant, to better support applications such as background estimation in neutrinoless double-beta decay experiments. demokritos.grepj-conferences.org

More novel approaches involve the use of advanced target and ion source technologies at Isotope Separation On-Line (ISOL) facilities. For recent laser spectroscopy experiments on other germanium isotopes, radioactive ions were produced by impinging a 1.4-GeV proton beam onto a specialized target material. aps.org The use of a sulfur leak allowed for the formation of volatile GeS molecules, which efficiently diffused out of the target and were subsequently ionized. aps.org Adapting and optimizing such technologies for Ge-75 production could facilitate more complex and precise experiments that require high-purity, low-energy radioactive beams.

Refinements in Nuclear Theoretical Models for this compound Structure

The nuclear structure of Ge-75, an odd-neutron nucleus with 43 neutrons, presents a significant challenge for theoretical models due to the interplay between single-particle and collective degrees of freedom. Future research will focus on refining these models by incorporating more sophisticated interactions and computational methods, benchmarked against new precision experimental data.

Large-scale Shell Model calculations have proven to be a powerful tool for describing nuclei in this mass region. Using the jj44 model space (f₅/₂, p₃/₂, p₁/₂, g₉/₂) and effective interactions like JUN45, theorists have calculated properties of germanium isotopes, including energy levels and nuclear moments. aps.orgresearchgate.netaps.org These models have been used to interpret the structure of neighboring isotopes and show that the wave functions are highly mixed, indicating a departure from simple single-particle behavior. aps.org Future refinements will involve improving the effective interactions and expanding the model space to better account for core-polarization effects and the influence of orbitals outside the traditional valence space.

The Interacting Boson-Fermion Model (IBFM) is another key theoretical framework, specifically designed for odd-mass nuclei. aps.orgcore.ac.uk In the IBFM, the odd neutron of Ge-75 is coupled to the collective excitations of the even-even ⁷⁴Ge core, which is described by the Interacting Boson Model (IBM). This approach has been used to calculate energy levels, electromagnetic properties, and β-decay rates for odd-mass Ge and As isotopes. aps.orgcore.ac.ukresearchgate.net A recent development is the mapping of self-consistent mean-field calculations, using energy density functionals, to determine the parameters of the IBM/IBFM Hamiltonian, reducing the number of free parameters and increasing the predictive power of the model. arxiv.org Applying these advanced, microscopically-derived IBFM calculations to Ge-75 will be a key future direction.

Theoretical Model	Key Features for Ge-75	Future Refinements
Shell Model	Utilizes effective interactions (e.g., JUN45) in a defined valence space (e.g., fpg shell) to calculate levels, moments, and transition strengths. aps.orgresearchgate.net	Improvement of effective interactions; expansion of the model space to include more orbitals.
Interacting Boson-Fermion Model (IBFM)	Couples the odd neutron to a collective even-even core (⁷⁴Ge) to describe the interplay of single-particle and collective motion. aps.orgcore.ac.uk	Use of microscopic inputs from energy density functional theory to determine model parameters. arxiv.org
Statistical Models (EMPIRE, TALYS)	Employ nuclear level densities and optical model potentials to predict reaction cross-sections, relying on nuclear structure inputs. kinr.kyiv.uaosti.gov	Incorporation of improved level density and structure information from refined Shell Model and IBFM calculations.

Summary of theoretical models applicable to this compound and their future directions.

Extended Applications in Geochemistry and Cosmochemistry utilizing Isotopic Tracing

The field of geochemistry makes extensive use of germanium isotopes, but this application has been exclusively focused on the mass-dependent fractionation of its stable isotopes (⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge, ⁷⁶Ge). rsc.orgrsc.org Researchers use variations in isotopic ratios, such as the δ⁷⁴/⁷⁰Ge value, as powerful tracers for a wide range of geological and cosmochemical processes, from the formation of meteorites to the cycling of silica (B1680970) in the oceans. researchgate.netifremer.frresearchgate.netacs.orgethz.ch

The use of radioactive Ge-75 as an isotopic tracer is a largely unexplored future direction. Its short half-life (82.78 min) makes it unsuitable for tracing the long-timescale processes typically studied with stable Ge isotopes. kaeri.re.kr However, this same property could make it a valuable tool for investigating short-timescale phenomena. Potential future applications could include:

Environmental Tracing: Tracking the transport and dispersion of pollutants in water systems over hours-long timescales.

Industrial Process Diagnostics: Monitoring the flow and mixing dynamics in industrial chemical reactors or metallurgical processes where germanium is present.

Short-Lived Cosmogenic Studies: While highly speculative, it could potentially be used to study very recent surface exposure of extraterrestrial materials, though its short half-life presents significant detection challenges.

Realizing these applications would require the development of rapid methods for producing, separating, and measuring Ge-75 in complex environmental or industrial matrices. This represents a significant departure from current germanium isotope geochemistry but opens a new avenue for the application of this specific radioisotope.

Q & A

Q. How should interdisciplinary teams coordinate when studying ⁷⁵Ge’s applications in medical imaging or materials science?

• Methodological Answer : Establish clear data ownership and authorship criteria upfront. Use collaborative platforms (e.g., GitHub or Open Science Framework) for real-time data sharing. Schedule cross-disciplinary workshops to align terminology and analytical methods, referencing frameworks from NFDI4Chem for chemistry-related workflows .